Edge hydrogenation-induced spin-filtering and negative differential resistance effects in zigzag silicene nanoribbons with line defects†

RSC Advances Pub Date: 2017-05-11 DOI: 10.1039/C7RA02624B

Abstract

We investigate the effects of line defects (558-defect and 57-defect) and edge hydrogenation (mono-hydrogenation and di-hydrogenation) on magnetism and spin transport of zigzag silicene nanoribbons (ZSiNRs) by first-principles calculations. The line defects and edge hydrogenation are able to tune the edge and interedge spin polarization in the defective ZSiNRs. The ZSiNRs can be formed into antiferromagnetic (AFM)-metals, ferromagnetic (FM)-metals, AFM and FM semiconductors through modulating the line defects and edge hydrogenation. Moreover, the perfect spin-filtering effect (SFE) with 100% spin polarization and negative differential resistance (NDR) effect can be achieved by di-hydrogenation in our proposed devices. Our findings demonstrate that the ZSiNRs with diverse line defects and edge hydrogenation are promising materials for spintronic applications.

Graphical abstract: Edge hydrogenation-induced spin-filtering and negative differential resistance effects in zigzag silicene nanoribbons with line defects
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